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Compound of Interest

Compound Name: 3,4,5-Trifluoroaniline

Cat. No.: B067923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3,4,5-
Trifluoroaniline (CAS RN: 163733-96-8). Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. This

compound must be treated as hazardous waste and requires disposal through a licensed

waste management facility.

Core Disposal Principles
3,4,5-Trifluoroaniline is harmful if swallowed, in contact with skin, or if inhaled, and can cause

skin and eye irritation.[1] It is crucial to prevent its release into the environment. Under no

circumstances should this chemical be disposed of down the drain or mixed with general

laboratory or household waste. The primary and recommended method for the ultimate

disposal of halogenated organic compounds like 3,4,5-Trifluoroaniline is high-temperature

incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Quantitative Safety Data Summary
The following table summarizes key quantitative and qualitative safety data for 3,4,5-
Trifluoroaniline. This information is essential for risk assessment and safe handling during the

disposal process.
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Parameter Value/Classification Source

CAS Number 163733-96-8 [4][5]

Molecular Formula C₆H₄F₃N [4][5]

Molecular Weight 147.10 g/mol [4][5]

Appearance
White to grey/purple crystals or

solid
[4][5]

Melting Point 61-64 °C [4][5]

Hazard Classifications

Acute Toxicity (Oral, Dermal,

Inhalation) - Category 4, Skin

Irritation - Category 2, Eye

Irritation - Category 2, Specific

Target Organ Toxicity (Single

Exposure) - Category 3

(Respiratory system)

[1][4]

Signal Word Warning [4]

Personal Protective Equipment

(PPE)

Dust mask (type N95 or

equivalent), Eyeshields,

Gloves

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of 3,4,5-Trifluoroaniline waste.

Waste Collection
Collect waste 3,4,5-Trifluoroaniline in its original container or a compatible, properly

labeled, and tightly sealed container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "3,4,5-Trifluoroaniline".
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Do not mix 3,4,5-Trifluoroaniline waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents or acids.[3][6]

Storage Pending Disposal
Store the sealed waste container in a designated, cool, dry, and well-ventilated area

specifically for hazardous chemical waste.[1][3]

The storage area should be secure and away from heat or ignition sources.

Ensure the storage area has secondary containment to manage any potential leaks.

Spill Management
In the event of a spill, evacuate the area if necessary and ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE), including a respirator, chemical-

resistant gloves, and eye protection.

Contain the spill and absorb the material with an inert substance, such as dry sand or earth.

[3]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container for disposal as hazardous waste.[3]

Contaminated Materials
Any materials contaminated with 3,4,5-Trifluoroaniline, such as PPE, absorbent materials,

or labware, must be disposed of as hazardous waste in the same manner as the chemical

itself.[3]

Final Disposal
Arrange for the collection of the hazardous waste by a licensed and reputable chemical

waste management company.

Provide the waste disposal company with a complete and accurate description of the waste,

including the Safety Data Sheet (SDS).
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The licensed facility will typically use high-temperature incineration for the final disposal of

halogenated organic compounds.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3,4,5-Trifluoroaniline.
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Caption: Workflow for the safe disposal of 3,4,5-Trifluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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